Cas no 2171970-32-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentane-1-carboxylic acid
• CAS No: 2171970-32-2
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6194219
• PubChem ID: 165445439
• Update Time: 2025-10-11

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentane-1-carboxylic acid
• 2171970-32-2
• EN300-1499592
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-amido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C26H24N2O6/c29-23(28-26(24(30)31)12-5-6-13-26)22-21(11-14-33-22)27-25(32)34-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-11,14,20H,5-6,12-13,15H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： CAJZLCTXSTXSFN-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC(C1=C(C=CO1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 118Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentane-1-carboxylic acid

Comprehensive Overview of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentane-1-carboxylic acid (CAS No. 2171970-32-2)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentane-1-carboxylic acid (CAS No. 2171970-32-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. With its unique structural features, including a furan-2-amido moiety and a cyclopentane-1-carboxylic acid backbone, this molecule serves as a critical intermediate in the development of novel therapeutics and biomaterials. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting protein-protein interactions and enzyme inhibition.

One of the most notable aspects of CAS No. 2171970-32-2 is its incorporation of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group. This group is widely used in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for pharmaceutical applications. The Fmoc group’s stability under basic conditions and its ease of removal make it indispensable for constructing complex peptides, including those with cyclic structures or unnatural amino acids. As the demand for peptide-based drugs grows, compounds like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentane-1-carboxylic acid are becoming increasingly valuable.

In recent years, the scientific community has focused on optimizing the synthesis and applications of Fmoc-protected intermediates. A common question in search engines and AI-driven queries revolves around the solubility and stability of such compounds. Studies indicate that CAS No. 2171970-32-2 exhibits moderate solubility in polar organic solvents like dimethylformamide (DMF) and acetonitrile, which is advantageous for SPPS protocols. Additionally, its stability at room temperature makes it a practical choice for laboratory use, aligning with the growing trend toward sustainable chemistry and green synthesis.

The versatility of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentane-1-carboxylic acid extends beyond peptide synthesis. Its furan and cyclopentane rings contribute to its potential as a scaffold for small-molecule drug design. These structural motifs are frequently explored in cancer research, anti-inflammatory agents, and neurodegenerative disease therapeutics. For instance, furan derivatives are known for their bioactive properties, while cyclopentane rings are often incorporated into protease inhibitors. This dual functionality positions CAS No. 2171970-32-2 as a promising candidate for multi-target drug development.

Another area of interest is the compound’s role in material science. With the rise of biodegradable polymers and smart materials, researchers are investigating how Fmoc-protected amino acids can be used to create self-assembling nanostructures. These nanostructures have applications in drug delivery systems and tissue engineering, addressing key challenges in modern medicine. The ability of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentane-1-carboxylic acid to form stable hydrogen bonds and π-π interactions makes it a compelling building block for such innovations.

From a commercial perspective, the demand for high-purity CAS No. 2171970-32-2 is on the rise. Pharmaceutical companies and research institutions seek reliable suppliers who can provide this compound with stringent quality control measures. Frequently searched terms include "Fmoc-furan-2-amido cyclopentane carboxylic acid supplier" and "CAS 2171970-32-2 synthesis protocol", reflecting the need for both bulk availability and technical guidance. Ensuring batch-to-batch consistency is crucial, as impurities can significantly impact the outcomes of peptide coupling reactions.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentane-1-carboxylic acid (CAS No. 2171970-32-2) represents a multifaceted compound with broad applications in pharmaceutical research, peptide synthesis, and material science. Its unique structural attributes, combined with the growing emphasis on precision medicine and sustainable chemistry, underscore its importance in contemporary scientific endeavors. As research continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is expected to expand significantly.